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Compound of Interest

Compound Name: Diglycerol

Cat. No.: B7805268

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the solvent properties of diglycerol and
propylene glycol, two common excipients in the pharmaceutical industry. The information
presented is intended to assist researchers and formulation scientists in selecting the
appropriate solvent for their specific drug development needs. While comprehensive data is
available for propylene glycol, there is a notable lack of quantitative experimental data for many
of the solvent properties of diglycerol.

Executive Summary

Propylene glycol is a well-characterized solvent with a long history of use in pharmaceutical
formulations. Its properties, including solubility, viscosity, and hygroscopicity, are well-
documented. Diglycerol, a polyol with a larger molecular structure, is also utilized for its
humectant and solvent properties. However, a direct quantitative comparison is challenging
due to the limited availability of specific experimental data for diglycerol. This guide
summarizes the known properties and highlights the data gaps for diglycerol, emphasizing the
need for further experimental investigation.

Physicochemical Properties

A summary of the key physicochemical properties of diglycerol and propylene glycol is
presented in Table 1.
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Property Diglycerol Propylene Glycol
Chemical Formula CeH140s5 CsHsO2
Molecular Weight ( g/mol ) 166.17 76.09

Appearance Clear, viscous liquid Colorless, viscous liquid
Odor Nearly odorless Odorless

Boiling Point (°C) 214.38 (estimate)[1] 188.2[2]

Melting Point (°C) -59[2]

Density (g/cm?3 at 20°C) 1.280[1] 1.036[2]

Solvent Properties: A Comparative Analysis

A detailed comparison of the key solvent properties is crucial for formulation development. The

following sections and tables provide available data for diglycerol and propylene glycol.

Solubility

The ability of a solvent to dissolve an active pharmaceutical ingredient (API) is a critical

parameter. While general statements about diglycerol's utility as a solvent exist, specific

solubility data for APIs is scarce in publicly available literature.[3][4] Propylene glycol, on the

other hand, is a widely used solvent, and its ability to dissolve various APIs has been

documented.[5]

Table 2: Solubility of Selected APIs in Propylene Glycol

Active Pharmaceutical Ingredient (API)

Solubility in Propylene Glycol (mg/mL)

Celecoxib Data not available
Data not available in direct mg/mL, but used as
Naproxen .
a co-solvent to enhance solubility.
Olanzapine Soluble[6]
Cortisone Acetate Data not available
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Note: Specific quantitative solubility data for these APIs in pure propylene glycol at a given
temperature is not readily available in the searched literature. Propylene glycol is often used in
co-solvent systems to enhance solubility.

Experimental Protocol for Determining API Solubility:

A widely accepted method for determining the equilibrium solubility of an API is the shake-flask
method.

; peT————

Calibrate the instrument with a standard of known dielectric constant] Preparation Fill the measurement cell with the test liquid leasure the capacitance or dielectric constant at a specific frequency and temperature]

|

‘Data Analysis
Loading. [ 1
MMMMMM F i

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b7805268?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7805268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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